Cas no 1261937-12-5 (2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid)

• Product Name: 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid
• CAS No: 1261937-12-5
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• MDL: MFCD18318794
• CID: 2764654
• PubChem ID: 53224742
• Update Time: 2025-05-23

2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]ISONICOTINIC ACID
• 1261937-12-5
• 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid, 95%
• 2-Amino-5-[4-(piperidine-1-sulfonyl)phenyl]pyridine-4-carboxylic acid
• DTXSID70688490
• MFCD18318794
• 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid

• MDL： MFCD18318794
• Inchi： 1S/C17H19N3O4S/c18-16-10-14(17(21)22)15(11-19-16)12-4-6-13(7-5-12)25(23,24)20-8-2-1-3-9-20/h4-7,10-11H,1-3,8-9H2,(H2,18,19)(H,21,22)
• InChI Key： WIRQJSWQDKJVTN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC(=CC=2C(=O)O)N)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 361.10962727Da
• Monoisotopic Mass: 361.10962727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid

2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic Acid: A Comprehensive Overview

The compound 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid (CAS No. 1261937-12-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of isonicotinic acids, which are known for their diverse biological activities. The structure of this molecule is characterized by the presence of an amino group at position 2 and a piperidinylsulfonyl-substituted phenyl group at position 5 of the isonicotinic acid backbone. These structural features contribute to its unique pharmacological properties and make it a promising candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonyl-containing compounds in drug design. The piperidinylsulfonyl group in this molecule is particularly interesting due to its ability to modulate the physicochemical properties of the compound, such as solubility and permeability. This group also plays a crucial role in enhancing the molecule's bioavailability, which is a critical factor in drug development. Furthermore, the phenyl ring attached to the sulfonyl group provides additional opportunities for chemical modification, enabling researchers to explore a wide range of analogs with improved potency and selectivity.

The isonicotinic acid moiety in this compound is another key structural element that contributes to its biological activity. Isonicotinic acids are known to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities, making them valuable targets for drug discovery. The presence of an amino group at position 2 further enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and other non-covalent interactions.

Recent studies have focused on the potential of 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid as a therapeutic agent for treating chronic inflammatory diseases. Researchers have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways, such as the NF-kB signaling cascade. Additionally, preclinical studies have shown that this compound can effectively reduce inflammation in animal models of arthritis and colitis, suggesting its potential for translation into clinical settings.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential role in cancer therapy. Studies have shown that 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These findings highlight its potential as a novel anti-cancer agent with minimal toxicity to normal cells.

The synthesis of 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the piperidinylsulfonyl phenol intermediate and its subsequent coupling with isonicotinic acid derivatives under optimized conditions. Researchers have also explored various strategies to improve the yield and purity of this compound, including the use of microwave-assisted synthesis and high-throughput screening techniques.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under different conditions. Additionally, computational studies have been conducted to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for determining its suitability as a drug candidate.

In terms of therapeutic applications, 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid holds promise for treating a variety of diseases beyond inflammation and cancer. For instance, recent research has explored its potential as a neuroprotective agent in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to protect neurons from oxidative stress-induced damage and improve cognitive function in animal models.

Moreover, this compound has been investigated for its ability to modulate ion channels and transporters, which are implicated in various physiological processes. For example, studies have demonstrated that it can inhibit voltage-gated sodium channels, making it a potential candidate for treating pain conditions such as neuropathic pain.

Looking ahead, further research is needed to fully elucidate the mechanism of action of 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid and optimize its therapeutic profile. This includes conducting detailed studies on its safety profile, efficacy in different disease models, and potential for combination therapies with other drugs.

In conclusion, 2-Amino-5-[4-(piperidin-1-ylsulfonyl)phenyl]isonicotinic acid (CAS No. 1261937-12-) represents a promising lead compound with diverse biological activities and significant potential in drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive target for further investigation across multiple therapeutic areas.